Cas no 71491-96-8 (Benzenemethanesulfonamide,N-cyclohexyl-)

• Product Name: Benzenemethanesulfonamide,N-cyclohexyl-
• CAS No: 71491-96-8
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 577631
• PubChem ID: 272772
• Update Time: 2025-04-19

Benzenemethanesulfonamide,N-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide,N-cyclohexyl-
• 1,4-Diazepine-2,3-dithione, 1,4-diisopropylperhydro-
• 1,4-Diazepine-2,3-dithione, 1,4-diisopropyl-perhydro-
• AC1L3PGL
• CTK9A2687
• N-Cyclohexylthiocarbamyl-thiomorpholin
• phenyl-methanesulfonic acid cyclohexylamide
• Phenyl-methansulfonsaeure-cyclohexylamid
• thiomorpholine-4-carbothioic acid cyclohexylamide
• 71491-96-8
• Oprea1_496057
• BRD-K50350212-001-01-5
• NSC-117475
• Oprea1_720081
• N-cyclohexyl-1-phenylmethanesulfonamide
• HMS1542H22
• DTXSID70991936
• AKOS003277624
• TimTec1_002992
• NSC117475
• SCHEMBL989727

• Inchi： 1S/C13H19NO2S/c15-17(16,11-12-7-3-1-4-8-12)14-13-9-5-2-6-10-13/h1,3-4,7-8,13-14H,2,5-6,9-11H2
• InChI Key： FCGASPQFBJKTRO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(NC1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 253.11377
• Monoisotopic Mass: 253.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17
• LogP: 3.91040